Cas no 921804-77-5 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide
• CAS No: 921804-77-5
• MF: C₂₀H₁₈ClN₃O₃
• MW: 383.828223705292
• CID: 6443794
• Update Time: 2025-08-04

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-3-methoxybenzamide

• Inchi： 1S/C20H18ClN3O3/c1-27-17-4-2-3-15(13-17)20(26)22-11-12-24-19(25)10-9-18(23-24)14-5-7-16(21)8-6-14/h2-10,13H,11-12H2,1H3,(H,22,26)
• InChI Key： ZSMAEHGBHDZKON-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)(=O)C1=CC=CC(OC)=C1

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide

Recent Advances in the Study of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide (CAS: 921804-77-5)

In recent years, the compound N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide (CAS: 921804-77-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and substituted benzamide moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key steps include the condensation of 4-chlorophenylhydrazine with a diketone intermediate, followed by functionalization with 3-methoxybenzoyl chloride. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the final product.

Recent pharmacological studies have elucidated the compound's mechanism of action, revealing its role as a potent modulator of specific kinase pathways. In vitro assays demonstrate that N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide exhibits selective inhibition of key enzymes involved in inflammatory and proliferative diseases. Notably, its IC50 values in these assays are comparable to those of established reference compounds, suggesting a high degree of specificity and potency.

Preclinical evaluations in animal models have further validated the therapeutic potential of this compound. Studies in rodent models of chronic inflammation and cancer have shown significant reductions in disease markers following treatment with N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide. These effects are attributed to the compound's ability to disrupt critical signaling cascades, thereby attenuating pathological processes. Importantly, preliminary toxicity assessments indicate a favorable safety profile, with no observed adverse effects at therapeutic doses.

Despite these promising findings, challenges remain in the development of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide as a clinical candidate. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring structural modifications to enhance these properties. Additionally, the compound's potential for drug-drug interactions and long-term safety requires further evaluation in more comprehensive studies.

In conclusion, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methoxybenzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological profile position it as a viable candidate for further development. Continued research efforts aimed at optimizing its pharmacokinetic properties and expanding its therapeutic applications are expected to yield significant advancements in the near future.